![molecular formula C24H25N3O6S B5562952 N-{2-[2-(2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-N-(4-phenoxyphenyl)methanesulfonamide](/img/structure/B5562952.png)
N-{2-[2-(2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-N-(4-phenoxyphenyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-{2-[2-(2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-N-(4-phenoxyphenyl)methanesulfonamide” is a chemical compound with a complex structure. It contains functional groups such as methoxy, hydrazino, and sulfonamide .
Molecular Structure Analysis
The compound has a molecular formula of C21H25N3O5 . It contains functional groups such as methoxy, hydrazino, and sulfonamide, which can have significant effects on the compound’s reactivity and properties .Physical And Chemical Properties Analysis
The compound has a molecular weight of 385.423 g/mol . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the current resources .Scientific Research Applications
Photophysical Properties and Radical-Scavenging Activity
Research into highly brominated mono- and bis-phenols from marine red algae has uncovered compounds with significant radical-scavenging activity, highlighting their potential in understanding natural antioxidant mechanisms and designing antioxidant compounds (Duan, Li, & Wang, 2007). Such studies indicate a broader interest in the photophysical properties and biological activities of complex organic molecules, which could be relevant to sulfonamide derivatives.
Synthetic Methodologies
The development of synthetic methodologies for complex organic molecules is a key area of research. For example, the synthesis of metabolites of certain quinoline carboxylates demonstrates the utility of sulfonamides in facilitating complex chemical transformations (Mizuno et al., 2006). This underscores the importance of sulfonamide derivatives in synthetic organic chemistry, potentially offering insights into the synthesis or modification of N-{2-[2-(2,4-dimethoxybenzylidene)hydrazino]-2-oxoethyl}-N-(4-phenoxyphenyl)methanesulfonamide.
Antioxidant and Antiacetylcholinesterase Activities
Sulfonamide derivatives have been synthesized from dopamine derivatives to explore their antioxidant and antiacetylcholinesterase activities. These compounds showed significant inhibition of linoleic acid peroxidation and acetylcholinesterase activity, suggesting their potential in developing therapeutic agents for conditions related to oxidative stress and neurodegenerative diseases (Göçer et al., 2013). This area of research might be relevant for the exploration of the bioactivities of this compound.
Structural Studies and Supramolecular Assembly
The structural elucidation of nimesulidetriazole derivatives and analysis of their supramolecular assembly offers insights into how modifications at the molecular level can impact the overall molecular architecture and interactions. Such studies contribute to the understanding of the structural basis for the biological activities of sulfonamide derivatives (Dey et al., 2015). This knowledge is essential for designing compounds with specific properties, including those related to this compound.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]-2-(N-methylsulfonyl-4-phenoxyanilino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O6S/c1-31-22-12-9-18(23(15-22)32-2)16-25-26-24(28)17-27(34(3,29)30)19-10-13-21(14-11-19)33-20-7-5-4-6-8-20/h4-16H,17H2,1-3H3,(H,26,28)/b25-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBOVTQGDRXILAU-PCLIKHOPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C=NNC(=O)CN(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)/C=N/NC(=O)CN(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
483.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.